Removal of Cr(VI) from wastewater is essential as it is potentially toxic and carcinogenic in nature. Bioremediation of heavy metals using microalgae is a novel technique and has several advantages such as microalgae remove metals in an environmentally friendly and economic manner. The present study deals with modeling and optimization of the phycoremediation of Cr(VI) from synthetic wastewater. The initial concentration of Cr(VI), initial pH, and inoculum size were considered as input factors, and the percentage removal of Cr(VI) was chosen as a response. An accurate data-driven genetic programming model was developed with the experimental data of other scientists to find a relation between the percentage removal of Cr(VI) and all input parameters. To maximize the removal of Cr(VI), the grey wolf optimization technique was applied to determine the optimal values of input parameters. These optimum input parameters are difficult to get through experimentation using the trial-and-error method. The established modelling and optimization technique is generic and can be applied to any other experimental study.

Inflammatory Bowel disease (IBD) is a chronic progressive condition that prompts generous physical and mental morbidity. Choosing the best kind of management and medication dosage prevents new episodes of high disease activity during therapy because of adverse drug reactions (ADRs). This can lead to cessation or inefficacy of the treatment, or complete non-responsiveness to specific medications. Pharmacogenetics (PGx) is a well-established aspect in IBD. One of the exemplary instances of PGx is thiopurines, which are frequently utilized as IBD therapy. This study aimed to evaluate specific gene polymorphism involved in the toxicity and efficacy of Azathioprine (AZA) use in the management in Egyptian patients and to find the correlation between the polymorphism of Nudix Hydrolase15 (NUDT15) gene (rs116855232), The Thiopurine methyltransferase (TPMT) gene (rs1800460) and Inosine Triphosphatase (ITPA) gene (rs1127354) which are involved in the metabolism of the medications utilized in IBD management. This prospective study was performed in 150 patients with IBD. All patients were treated with 2 mg/kg per day AZA (Imuran, GlaxoSmithKline®) for at least 3 months at therapeutic doses to induce remission. Subsequent treatment of AZA. The minimum follow-up period for those who did not experience ADR was one year. Among the studied patients, one hundred twenty-nine patients were treated with combination regimen of steroids (oral prednisone 1 mg/kg/day). Also, treatment failure was considered among the patients who could not tolerate AZA side effects, or there was no improvement after dose modification. The most identifiable adverse effect among the studied population was anemia followed by leukopenia and myelosuppression. SNPs genotype TPMT (rs1800460) and ITPA gene (rs1127354) were significantly related to adverse effects among IBD patients receiving Azathioprine treatment. There was a lack of any variants in the NUDT15 genotype among the Egyptian population. Further research is required in to clarify the relationship between NUDT15 PGx and AZA-ADRs. The effect of NUDT15 PGx on toxicity and ADRs as yet necessitates to be elucidated. Studies with a larger sample size and involving different ethnicities are also necessary.

The present study presents a 3-D numerical simulation of a direct injection diesel engine powered by base diesel oil and soybean biodiesel fuel at different load conditions. The modeling was performed using commercial computational fluid dynamics (CFD) software linked to a chemical solver. A chemical kinetic reaction mechanism was developed to simulate the combustion and fuel spray processes. Base diesel oil results were verified using a single-cylinder, 4-stroke diesel engine. The study showed that the usage of the soybean biodiesel fuel caused a reduction in carbon monoxide (CO) and hydrocarbon (HC) emissions by about 42.38% and 41.35%, compared with base diesel and an increase in nitrogen oxides (NOx) and carbon dioxide (CO2) emissions of about 21.8% and 11.2%, respectively. Exhaust gas temperature (EGT) is reduced by an average value of 9.4%, the brake-specific fuel consumption (BSFC) is increased by an average value of 11.8% and the brake thermal efficiency (BTE) is dropped by an average value of 11.3% for soybean biodiesel fuel. The CFD model showed the effect of the unsaturated fatty acid methyl esters present in soybean biodiesel on the spatial distributed values of NOx, oxygen and temperature during the combustion in engine cylinder. It was observed that the combustion of soybean biodiesel began about 3.89 CAD earlier than base diesel, and the in-cylinder peak pressure was dropped by 8.25%. Soybean biodiesel fuel was optimized by performing four starts of injection (SOI) at timings of − 18, − 16, − 15 and − 13,5 bTDC, and it was found that the combustion characteristics of soybean biodiesel are optimum at SOI = − 15 bTDC. These results indicate that the biodiesel fuel can be used as an alternative and environmentally friendly fuel in the engine without any modifications.

The incidence of typhoid fever is increasing in Egypt. The Widal test is the evaluation most widely used in Egypt for diagnosis, but it has many drawbacks; therefore, new diagnostic tools are needed. Our aim was to evaluate the diagnostic accuracy of the onsite typhoid IgG/IgM combo rapid test in diagnosing typhoid fever. Blood specimens were collected from 90 patients (of all ages) who presented with fever of more than 4 days’ duration. The OnSite Combo test and the Widal test were performed for all patients. The OnSite Combo test results were positive in approximately 24% of all patients; the Widal test results were positive in 18.9%; and typhoid was diagnosed through blood culture in 32.2%. The OnSite Combo test had 72.4% sensitivity, 98.4% specificity, a positive predictive value of 95.5%, and a negative predictive value of 88.2%. In contrast, the Widal test had 51.7% sensitivity, 69.7% specificity, a positive predictive value of 88.2%, and a negative predictive value of 80.8%. The onsite combo test was more efficacious than the Widal test in diagnosing typhoid fever.

Recently, transition-metal oxides have represented an exciting research topic, especially their fundamental and technological aspects. Here, vanadium pentoxide nanoparticles (V2O5-NPs) were synthesized through the thermal decomposition of ammonium meta-vanadate. In the current study, we investigated the photocatalytic activity of V2O5-NPs to develop and regulate the V2O5 structure for adsorption applications. The obtained nanoparticles were inspected by X-ray diffraction, scanning electron microscope, transmission electron microscope, and differential thermogravimetric analysis, which proved the formation of the nanorod structure. The ultraviolet–visible absorption spectra revealed a 2.26 eV band gap for V2O5-NPs that correlates with indirect optical transitions. The photocatalytic activity of the V2O5-NPs was investigated by methylene blue (MB) degradation in aqueous solutions. An initial concentration of 25 ppm, a temperature of 40 °C, 40 mg of adsorbent mass, and 1 h of contact time were the optimal conditions for the efficient removal of MB that could reach up to 92.4%. The mechanism of MB photocatalytic degradation by V2O5-NPs is explained. The photodegradation data better fit with the Langmuir isotherm model. The thermodynamic parameters indicated that the adsorption was spontaneous and endothermic. The reaction kinetics followed the pseudo-second-order model. Thermally prepared V2O5-NPs offer a simple and efficient approach for selective MB removal from an aqueous medium.

The emergence of COVID-19 has spurred a wide range of psychological morbidities. However, its influence on a vulnerable population with chronic conditions is less addressed. Therefore, this study aimed to investigate the psychological health among patients with chronic diseases during the elevated psychiatric distress associated with the outbreak and examine the efficacy and feasibility of mindfulness-based stress reduction intervention (MBSR). The study involved 149 participants recruited from university hospital outpatient clinics. Patients were allocated into two groups: MBSR training program and control group. Standardized questionnaires were administered to assess depression, anxiety and stress prior to the MBSR program and at completion of the training after 8 weeks. The results showed that MBSR intervention improved psychological distress and decreased the mean scores of depression, anxiety and stress. Mindfulness training program based on audio and smartphone was feasible and effective when it was applied to patients with chronic diseases and showed positive impact on negative psychological stress domains. These findings pave the way for the integration of psychological support for patients with chronic illnesses in clinical settings.

Coronavirus Disease 2019 (COVID-19) pandemic has hit many countries worldwide. Rapid and accurate diagnosis is crucial to reduce disease burden. Many commercial kits have become available, but their performance needs to be assessed. This study aimed at evaluation of the diagnostic performance of real-time polymerase chain reaction (RT-PCR) and Rapid Antigen detection (RAD) kits for detecting Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2). Five hundred sixty-four Nasopharyngeal swab specimens sent to Molecular Laboratory at Ain Shams University Specialized Hospital for SARS-CoV-2 PCR testing collected from 564 subjects who attended the outpatient clinic for sample collection were randomly selected. All samples were tested for SARS-CoV-2 PCR using Viasure. Each time a recent kit was introduced, 94 samples, previously tested using Viasure, were used to determine the performance characteristics of the recent kit in comparison with Viasure, including Fast Track Diagnostics (FTD), DNA Technology, QiaPrep, Xpress SARS-CoV-2, ID NOW COVID-19 assay and Artron COVID-19 Antigen test kit. Upon comparison, FTD, DNA Technology, QiaPrep, Xpress SARS-CoV-2 and ID Now showed positive percent agreement, 100%, 100%, 97.7%, 100%, 100% negative percent agreement, 86%, 100%, 98.8%, 90%, 100%, respectively. The RAD kit results, when compared with RT-PCR, showed high sensitivity at cycle threshold (Ct) < 30, low sensitivity at Ct ≥ 30, while specificity was 100%. Fast track, DNA Technology, QiaPrep, Xpress SARS-CoV-2 and ID Now showed good diagnostic performance. Positive RAD rule in SARS-CoV-2 infection, however negative results should be correlated with clinical condition and molecular testing.

Colorectal cancer (CRC) is a common and lethal malignancies with poor prognosis. CRC cells release extracellular vesicles called exosomes to facilitate tumor progression by passing bioactive molecules such as proteins and nucleic acids between cells of the tumor and their microenvironment. Granulocyte colony stimulating factor (G-CSF) is a hematopoietic growth factor which mainly affects the lineage of neutrophil and exerts direct anti-tumor effects on various tumor types. The purpose of our study is to investigate the effect of G-CSF on CRC cells and to evaluate its capability to attenuate the potentiality of CRC cells derived exosomes to induce bone marrow-derived mesenchymal stem cells (BM-MSCs) malignant transformation into cancer stem cells (CSCs). The level of both lncRNA metastasis associated lung adenocarcinoma transcript 1 (MALAT-1) (p = 0.014) & β-catenin (p = 0.01) was significantly decreased, whereas programmed cell death 4 (PDCD4) (p = 0.018) was increased in CRC exosomes pre-treated with G-CSF compared to untreated CRC exosomes. Additionally, there was a significant decrease in the cell proliferation in CRC cells pre-treated with G-CSF compared to untreated CRC cells (p = 0.008). Flow cytometric analysis of BM-MSCs showed that G-CSF could attenuate their transformation into CSCs. G-CSF can be a promising therapeutic agent for CRC treatment.

Cancer survivors face broad challenges in weight loss due to multiple factors. Sarcopenia prevalence among cancer survivors has a wide range and is associated with worse outcomes. Sarcopenia and cancer attract global attention. The use of bibliometrics analysis in this area of interest still needs to be identified. This study was performed to assess the global trends and patterns of sarcopenia and cancer-related scientific publications. Web of Science (WOS) and articles indexed in Science Citation Index Expanded. VOS viewer (Leiden University, Leiden, Netherlands) and R-studio using bibliometrics and R package were used for quantitative analysis of the dataset (year of publications, number of publications, institutes, journals, total citations, H-index status, authors, hotspots of institutes, Keywords, research area, and funding sponsor. Our analysis extracted 384 publications from 172 journals written by 2525 authors from the Institute for Web of Science Core Collection database. Overall, 384 articles from the WOS database met the inclusion criteria. The number of published papers has risen since 2014. The results showed that Japan, China and the USA contributed the most to this field. Moreover, our results recognized future research trends and the current condition of sarcopenia and cancer research based on the top 10 most cited articles and the keyword analysis. Finally, the leading author's analysis demonstrated that Shen Xian from Wenzhou Medical University, China, Baracos and Vickie E from the University of Alberta, Switzerland, were the most productive, active, and influential authors. Our study demonstrates a comprehensive and objective overview of the up-to-date status of sarcopenia and cancer research. These data would benefit scholars who need information on sarcopenia and cancer research. It would be a reference guide for researchers wanting to conduct additional studies related to the topic.

Flavonols are phytoconstituents of biological and medicinal importance. In addition to functioning as antioxidants, flavonols may play a role in antagonizing diabetes, cancer, cardiovascular disease, and viral and bacterial diseases. Quercetin, myricetin, kaempferol, and fisetin are the major dietary flavonols. Quercetin is a potent scavenger of free radicals, providing protection from free radical damage and oxidation-associated diseases. An extensive literature review of specific databases (e.g., Pubmed, google scholar, science direct) were conducted using the keywords “flavonol,” “quercetin,” “antidiabetic,” “antiviral,” “anticancer,” and “myricetin.” Some studies concluded that quercetin is a promising antioxidant agent while kaempferol could be effective against human gastric cancer. In addition, kaempferol prevents apoptosis of pancreatic beta-cells via boosting the function and survival rate of the beta-cells, leading to increased insulin secretion. Flavonols also show potential as alternatives to conventional antibiotics, restricting viral infection by antagonizing the envelope proteins to block viral entry. There is substantial scientific evidence that high consumption of flavonols is associated with reduced risk of cancer and coronary diseases, free radical damage alleviation, tumor growth prevention, and insulin secretion improvement, among other diverse health benefits. Nevertheless, more studies are required to determine the appropriate dietary concentration, dose, and type of flavonol for a particular condition to prevent any adverse side effects.